Cas no 287471-75-4 (4,6-dimethoxy-pyrimidine-2-thiolate)

• Product Name: 4,6-dimethoxy-pyrimidine-2-thiolate
• CAS No: 287471-75-4
• MF: C₆H₇N₂O₂S
• MW: 171.20
• CID: 6962580
• PubChem ID: 17946041
• Update Time: 2025-06-09

4,6-dimethoxy-pyrimidine-2-thiolate Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethoxy-pyrimidine-2-thiolate sodium
• 287471-75-4
• 4,6-dimethoxypyrimidine-2-thiolate
• 4,6-dimethoxy-pyrimidine-2-thiolate

• Inchi： 1S/C6H8N2O2S/c1-9-4-3-5(10-2)8-6(11)7-4/h3H,1-2H3,(H,7,8,11)/p-1
• InChI Key： PCVRHOZHSQQRMC-UHFFFAOYSA-M
• SMILES： [S-]C1=NC(=CC(=N1)OC)OC

Computed Properties

• Exact Mass: 171.02282364Da
• Monoisotopic Mass: 171.02282364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.2Ų